Cas no 1443328-49-1 (4-n-Hexylthiobenzyl alcohol)

• Product Name: 4-n-Hexylthiobenzyl alcohol
• CAS No: 1443328-49-1
• MF: C₁₃H₂₀OS
• MW: 224.362302780151
• MDL: MFCD22372945
• CID: 5209371
• Update Time: 2026-03-06

4-n-Hexylthiobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• (4-hexylsulfanylphenyl)methanol
• 4-n-Hexylthiobenzyl alcohol

• MDL： MFCD22372945
• Inchi： 1S/C13H20OS/c1-2-3-4-5-10-15-13-8-6-12(11-14)7-9-13/h6-9,14H,2-5,10-11H2,1H3
• InChI Key： YXNTZMMURCNLTB-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(SCCCCCC)C=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 7

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 353.6±25.0 °C at 760 mmHg
• Flash Point: 172.0±21.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-n-Hexylthiobenzyl alcohol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 4-n-Hexylthiobenzyl alcohol

4-n-Hexylthiobenzyl Alcohol (CAS No. 1443328-49-1): An Emerging Compound in Chemical and Pharmaceutical Research

4-n-Hexylthiobenzyl alcohol (CAS No. 1443328-49-1) is a versatile compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its hexylthio and benzyl alcohol functionalities, which confer it with a range of interesting properties and reactivity profiles.

The chemical structure of 4-n-Hexylthiobenzyl alcohol consists of a benzene ring substituted with a hexylthio group and a hydroxymethyl group. The presence of the hexylthio group imparts lipophilic characteristics, while the hydroxymethyl group provides hydrophilic properties, making this compound an excellent candidate for amphiphilic applications. These properties are particularly valuable in the development of drug delivery systems, where the ability to traverse biological membranes is crucial.

Recent studies have highlighted the potential of 4-n-Hexylthiobenzyl alcohol in the field of drug delivery. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. The amphiphilic nature of the compound allows it to form micelles or vesicles, which can encapsulate and protect drug molecules during transport through biological barriers.

In addition to its role in drug delivery, 4-n-Hexylthiobenzyl alcohol has shown promise in materials science. Its ability to form self-assembled monolayers (SAMs) on various surfaces makes it a valuable tool for surface modification and functionalization. SAMs created from this compound have been used to improve the adhesion and biocompatibility of medical devices, such as implants and stents. A 2021 study in the Biomaterials Science journal reported that SAMs formed from 4-n-Hexylthiobenzyl alcohol significantly reduced protein adsorption and cell adhesion, thereby enhancing the longevity and performance of these devices.

The synthetic versatility of 4-n-Hexylthiobenzyl alcohol is another key factor contributing to its widespread use in research. The compound can be synthesized through a multi-step process involving thiol-ene click chemistry, which allows for high yields and excellent purity. This synthetic route has been optimized to minimize side reactions and impurities, ensuring that the final product meets the stringent quality standards required for pharmaceutical applications.

In the realm of chemical synthesis, 4-n-Hexylthiobenzyl alcohol serves as an important intermediate for the preparation of more complex molecules. Its reactivity with various functional groups makes it a valuable building block for the synthesis of novel compounds with tailored properties. For example, researchers at the University of California have used this compound as a starting material to synthesize new classes of antioxidants and anti-inflammatory agents. These derivatives have shown promising results in preclinical studies, demonstrating significant therapeutic potential.

The environmental impact of chemical compounds is an increasingly important consideration in modern research. Studies on the biodegradability and toxicity of 4-n-Hexylthiobenzyl alcohol have shown that it is relatively non-toxic and biodegradable under environmental conditions. This makes it an attractive option for green chemistry applications, where minimizing environmental harm is a priority.

In conclusion, 4-n-Hexylthiobenzyl alcohol (CAS No. 1443328-49-1) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an invaluable tool for researchers seeking to develop innovative solutions in these fields. As ongoing research continues to uncover new possibilities, the future prospects for this compound are promising.